Cas no 25678-11-9 (m-Tolyl-alpha-glucoside)

• Product Name: m-Tolyl-alpha-glucoside
• CAS No: 25678-11-9
• MF: C₁₃H₁₈O₆
• MW: 270.278424739838
• CID: 265908
• Update Time: 2023-08-03

m-Tolyl-alpha-glucoside Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside,3-methylphenyl
• m-Tolyl-alpha-glucoside
• 3-Methylphenyl-alpha-D-glucopyranoside
• Glucopyranoside, 1-m-tolyl-, alpha-D-
• alpha-D-Glucopyranoside, 3-methylphenyl-
• 3-Methylphenyl hexopyranoside

• Inchi： 1S/C13H18O6/c1-7-3-2-4-8(5-7)18-13-12(17)11(16)10(15)9(6-14)19-13/h2-5,9-17H,6H2,1H3/t9-,10-,11+,12-,13+/m1/s1
• InChI Key： QCLIKCCGRQFFHT-LBELIVKGSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 270.11
• Monoisotopic Mass: 270.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 99.4

Experimental Properties

• Density: 1.401
• Boiling Point: 496.2°Cat760mmHg
• Flash Point: 253.9°C
• Refractive Index: 1.609